Cas no 442685-41-8 (9H-PURINE-9-CARBOXYLIC ACID, 2-AMINO-6-CHLORO-, 1,1-DIMETHYLETHYL ESTER)
442685-41-8 structure
Product Name:9H-PURINE-9-CARBOXYLIC ACID, 2-AMINO-6-CHLORO-, 1,1-DIMETHYLETHYL ESTER
CAS No:442685-41-8
MF:C10H12ClN5O2
MW:269.687580108643
CID:3337108
PubChem ID:85823940
Update Time:2025-04-21
9H-PURINE-9-CARBOXYLIC ACID, 2-AMINO-6-CHLORO-, 1,1-DIMETHYLETHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- 9H-PURINE-9-CARBOXYLIC ACID, 2-AMINO-6-CHLORO-, 1,1-DIMETHYLETHYL ESTER
- tert-butyl 2-amino-6-chloro-9H-purine-9-carboxylate
- N9-Boc-2-amino-6-chloropurine
- SCHEMBL12072478
- 442685-41-8
- WEIGRPOHGWVOBI-UHFFFAOYSA-N
-
- Inchi: 1S/C10H12ClN5O2/c1-10(2,3)18-9(17)16-4-13-5-6(11)14-8(12)15-7(5)16/h4H,1-3H3,(H2,12,14,15)
- InChI Key: WEIGRPOHGWVOBI-UHFFFAOYSA-N
- SMILES: N1C2C(=NC(N)=NC=2Cl)N(C(OC(C)(C)C)=O)C=1
Computed Properties
- Exact Mass: 269.0679523Da
- Monoisotopic Mass: 269.0679523Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 95.9Ų
9H-PURINE-9-CARBOXYLIC ACID, 2-AMINO-6-CHLORO-, 1,1-DIMETHYLETHYL ESTER Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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